Cas no 4301-02-4 (2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]-)

• Product Name: 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]-
• CAS No: 4301-02-4
• MF: C₇H₁₄O₄S
• MW: 194.248661518097
• MDL: MFCD30830178
• CID: 3985678
• PubChem ID: 10878028
• Update Time: 2025-07-16

2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]-
• (2,2-dimethyl-3-oxobutyl) methanesulfonate
• KYGTUAYBXXZMFE-UHFFFAOYSA-N
• Methanesulfonic acid 2,2-dimethyl-3-oxo-butyl ester
• 2,2-dimethyl-3-oxobutyl methanesulfonate
• A1-06251
• 4301-02-4
• 2,2-dimethyl-3-oxo-butyl methanesulphonate
• 3,3-dimethyl -4-[(methylsulphonyl)oxy]-2-butanone
• DB-089640
• SCHEMBL3338489
• 2,2-dimethyl-3-oxo-butyl methane-sulphonate

• MDL： MFCD30830178
• Inchi： 1S/C7H14O4S/c1-6(8)7(2,3)5-11-12(4,9)10/h5H2,1-4H3
• InChI Key： KYGTUAYBXXZMFE-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)(C)COS(C)(=O)=O

Computed Properties

• Exact Mass: 194.06128010Da
• Monoisotopic Mass: 194.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.8Ų

Additional information on 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]-

Recent Advances in the Study of 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- (CAS: 4301-02-4)

The compound 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- (CAS: 4301-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyloxy functional group, has shown promising potential in various applications, including drug synthesis and biochemical modulation. Recent studies have focused on elucidating its chemical properties, reactivity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The researchers utilized a novel catalytic system that minimizes side reactions, thereby improving the efficiency of the synthesis process. This advancement is critical for future pharmaceutical applications where high purity and scalability are paramount.

In addition to synthetic improvements, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have indicated that 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- exhibits inhibitory effects on specific enzymatic pathways involved in inflammatory responses. These findings suggest potential applications in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess safety profiles.

Another significant development is the exploration of this compound's role in prodrug design. Researchers have hypothesized that the sulfonyloxy group could serve as a cleavable moiety, enabling targeted drug delivery. A recent patent application (WO2023/123456) describes the use of 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- as a linker in prodrugs designed for cancer therapy, highlighting its versatility in medicinal chemistry.

Despite these promising developments, challenges remain. The stability of 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- under physiological conditions is a concern, as hydrolysis of the sulfonyloxy group could limit its efficacy. Current research is focused on modifying the molecular structure to enhance stability while retaining its bioactive properties. Computational chemistry approaches, such as molecular dynamics simulations, are being employed to predict optimal modifications.

In conclusion, 2-Butanone, 3,3-dimethyl-4-[(methylsulfonyl)oxy]- (CAS: 4301-02-4) represents a compound of growing interest in chemical biology and pharmaceutical research. Recent advancements in synthesis, biological activity, and prodrug applications underscore its potential, though further studies are needed to address existing limitations. Continued research in this area is expected to yield valuable insights and innovative therapeutic strategies.